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Compound of Interest

Compound Name: Vim-2-IN-1

Cat. No.: B12421418

Disclaimer: As a novel research chemical, a comprehensive Safety Data Sheet (SDS) for Vim-
2-IN-1 is not publicly available. The following guidance is based on best practices for handling
potent, small-molecule enzyme inhibitors and should be supplemented by a thorough, site-
specific risk assessment conducted by qualified personnel.

Vim-2-IN-1 is a potent B-lactamase inhibitor targeting the Verona integron-encoded metallo-3-
lactamase (VIM-2). Due to its specific biological activity, it should be handled with a high
degree of caution to minimize exposure. The primary hazards associated with compounds of
this nature include potential skin and eye irritation, and unknown systemic effects if inhaled or
ingested.

Personal Protective Equipment (PPE) and
Engineering Controls

A risk-based approach, such as control banding, is recommended to establish appropriate
safety measures when detailed toxicological data is unavailable.[1][2][3] For a potent
compound like Vim-2-IN-1, a high level of containment is warranted.
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Control Measure

Specification

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

or Glovebox

To minimize inhalation
exposure by containing
airborne particles. For highly
potent compounds, a glovebox
provides the highest level of

containment.[4]

Eye and Face Protection

ANSI Z87.1 compliant safety
goggles or a face shield worn

over safety glasses.[5][6]

To protect against splashes,
aerosols, and accidental eye

contact.

Body Protection

Disposable, solid-front lab coat

with tight-fitting cuffs.

To prevent skin contact with

the compound.

Hand Protection

Double-gloving with
compatible chemical-resistant

gloves (e.g., nitrile).

To provide a primary and
secondary barrier against skin
absorption. Regularly check for
signs of degradation and
change gloves immediately

upon contamination.

Respiratory Protection

A NIOSH-approved respirator
may be required for certain
procedures (e.g., cleaning
spills) where engineering
controls are not sufficient. Use
should be based on a site-

specific risk assessment.[7]

To provide an additional layer
of protection against inhalation

of airborne particles.

Operational Plan for Safe Handling

A systematic approach to handling Vim-2-IN-1, from receipt to disposal, is crucial for ensuring

laboratory safety.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.
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o Store the compound in a clearly labeled, sealed, and compatible container.

» Keep the container in a designated, secure, and well-ventilated storage area, away from
incompatible materials.

Handling and Use

e Preparation: Before handling, ensure all necessary PPE is donned correctly and the
chemical fume hood is functioning properly.

» Weighing and Aliquoting: Conduct all manipulations of solid Vim-2-IN-1 within a chemical
fume hood or glovebox to contain any dust. Use appropriate tools (e.g., spatulas) and handle
with care to avoid generating airborne particles.

o Solution Preparation: When preparing solutions, add the solid compound to the solvent
slowly to prevent splashing.

o Experimental Use: All procedures involving Vim-2-IN-1 should be performed within a
designated and properly functioning chemical fume hood.

Disposal Plan

All waste contaminated with Vim-2-IN-1 must be treated as hazardous waste.

e Solid Waste: Collect all contaminated solid waste, including gloves, disposable lab coats,
and weighing papers, in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all liquid waste containing Vim-2-IN-1 in a compatible, sealed, and
labeled hazardous waste container. Do not dispose of down the drain.

o Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety (EHS) office, following all local, state, and federal regulations.

Experimental Protocols

Detailed experimental protocols for the use of Vim-2-IN-1 are not publicly available.
Researchers should develop their own protocols based on the specific requirements of their
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experiments, incorporating the safety and handling procedures outlined in this document. A
thorough risk assessment should be conducted for each new experimental procedure.[8][9]

Visualizations
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Caption: A workflow for the safe handling of Vim-2-IN-1.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b12421418?utm_src=pdf-body-img
https://www.benchchem.com/product/b12421418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

4 N

Risk Assessment

Identify Hazards
(Potent Enzyme Inhibitor)

Assess Risks
(Inhalation, Skin Contact)

Na _/
/ Co%rol Measure\

Engineering Controls Administrative Controls Personal Protective Equipment
(Fume Hood) (SOPs, Training) (Gloves, Goggles, Lab Coat)

:

Safe Handling of Vim-2-IN-1

Click to download full resolution via product page

Caption: The relationship between risk assessment and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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